Cas no 893918-84-8 (3-(3,4-dimethylphenyl)-6-(2,5-dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one)

• Product Name: 3-(3,4-dimethylphenyl)-6-(2,5-dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• CAS No: 893918-84-8
• MF: C₂₁H₂₁N₅O
• MW: 359.424343824387
• CID: 6305507
• PubChem ID: 7476415
• Update Time: 2025-07-09

3-(3,4-dimethylphenyl)-6-(2,5-dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-6-(2,5-dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one
• 6-(2,5-dimethylbenzyl)-3-(3,4-dimethylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
• 3-(3,4-dimethylphenyl)-6-[(2,5-dimethylphenyl)methyl]-3H,6H,7H-[1,2,3]triazolo[4,5-d]pyrimidin-7-one
• AKOS024615998
• 3-(3,4-dimethylphenyl)-6-[(2,5-dimethylphenyl)methyl]triazolo[4,5-d]pyrimidin-7-one
• 893918-84-8
• F1876-0909

• Inchi： 1S/C21H21N5O/c1-13-5-6-15(3)17(9-13)11-25-12-22-20-19(21(25)27)23-24-26(20)18-8-7-14(2)16(4)10-18/h5-10,12H,11H2,1-4H3
• InChI Key： GXVGVPNDZXWJBK-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN1CC1C=C(C)C=CC=1C)N(C1=CC=C(C)C(C)=C1)N=N2

Computed Properties

• Exact Mass: 359.17461031g/mol
• Monoisotopic Mass: 359.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.4Ų

Additional information on 3-(3,4-dimethylphenyl)-6-(2,5-dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-7-one

Compound CAS No. 893918-84-8: 3-(3,4-Dimethylphenyl)-6-(2,5-Dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one

The compound with CAS No. 893918-84-8 is a highly specialized organic molecule known as 3-(3,4-Dimethylphenyl)-6-(2,5-Dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one. This molecule belongs to the class of heterocyclic compounds and is characterized by its unique structure that combines a triazolopyrimidine core with substituted phenyl groups. The triazolopyrimidine framework is a fused bicyclic system consisting of a pyrimidine ring and a triazole ring. The substituents on the molecule are dimethylphenyl groups, which are attached at specific positions on the triazolopyrimidine core.

Recent studies have highlighted the potential of this compound in various fields due to its unique chemical properties. For instance, researchers have explored its applications in drug design and development. The triazolopyrimidine core is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes it a promising candidate for designing bioactive molecules with therapeutic potential.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the condensation of appropriate starting materials to form the triazolopyrimidine core followed by substitution reactions to introduce the dimethylphenyl groups. The use of advanced catalytic systems and green chemistry principles has made the synthesis more efficient and environmentally friendly.

One of the most significant recent findings related to this compound is its role in inhibiting certain enzymes associated with neurodegenerative diseases. Studies have shown that 3-(3,4-Dimethylphenyl)-6-(2,5-Dimethylphenyl)methyl-3H,6H,7H-1,2,3triazolo[4,5-d]pyrimidin-7-one exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This discovery has opened new avenues for developing drugs targeting cognitive disorders.

Beyond its biological applications, this compound has also been studied for its electronic properties. The triazolopyrimidine framework is known to exhibit semiconductor-like behavior under certain conditions. Researchers are exploring its potential use in organic electronics and optoelectronic devices. Preliminary results indicate that the molecule could serve as a building block for designing novel materials with tailored electronic properties.

In conclusion, CAS No. 893918-84-8, or 3-(3,4-Dimethylphenyl)-6-(2,5-Dimethylphenyl)methyl-3H,6H,7H-1